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Nanoparticle Sizing Techniques: A Comparison

Selecting the right characterization method is crucial, as different techniques measure different nanoparticle

properties (e.g., physical diameter vs. hydrodynamic size) and can be influenced by particle shape [1] [2].

The following table summarizes six common techniques.

Technique
Measurement
Principle

Measured Size
Type

Key Considerations

Dynamic Light
Scattering (DLS) [3]

[1] [4]

Light scattering
fluctuations from

particles in Brownian
motion

Hydrodynamic
diameter

(ensemble)

Rapid analysis; measures
particle population; sensitive to

aggregates/dust [3] [1].

Transmission
Electron
Microscopy (TEM)
[3] [1]

High-resolution
electron imaging

Physical particle
size (single

particle)

Provides precise structural
data and direct visualization;

requires dry sample under
vacuum [3] [1].

Nanoparticle
Tracking Analysis
(NTA) [3] [1]

Tracking Brownian
motion of individual

particles

Hydrodynamic
diameter (single

particle)

Provides size and
concentration data; effective
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Technique
Measurement
Principle

Measured Size
Type

Key Considerations

for polydisperse samples [3]
[1].

Tunable Resistive
Pulse Sensing
(TRPS) [1]

Particle movement
through a nanopore

causes a resistive
pulse

Hydrodynamic
diameter (single

particle)

Measures particle-by-particle;
provides high-resolution size

distribution [1].

Atomic Force
Microscopy (AFM)
[1]

Physical probe
scanning surface

topography

Physical particle
size (single

particle)

Provides 3D surface shape
and size information [1].

Disc Centrifugation
[1]

Sedimentation rate in a

centrifugal field

Hydrodynamic

diameter
(ensemble)

High size resolution for

separating mixtures of particles
with small size differences [1].

Detailed Experimental Protocols

Here are methodologies for key techniques, which can be adapted for characterizing N-Acryloylglycine-

based nanoparticles like the p(NAG-co-Ac) hydrogel mentioned in the research [5] [6].

Protocol 1: Size Analysis via Dynamic Light Scattering (DLS)

This protocol is based on standard DLS practices and equipment specifications [4].

Sample Preparation: Dilute the nanoparticle suspension (e.g., p(NAG-co-Ac))

Instrument Calibration: Use a standard latex solution of known size to verify instrument
performance (e.g., Malvern Zetasizer Nano) [4].

Measurement Settings:
Temperature: Set and stabilize the measurement temperature (e.g., 25°C).

Viscosity & Refractive Index: Input the accurate values for the carrier fluid (e.g., deionized
water or buffer) [4].

Measurement Angle: Typically 173° (backscatter) to minimize multiple scattering.
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Data Collection & Analysis: Perform a minimum of 10-12 measurements per sample. The software

will report the particle size distribution based on intensity, volume, or number [4].

Protocol 2: Structural Analysis via Transmission Electron
Microscopy (TEM)

This protocol follows the methodology used for mesoporous silica and other nanoparticles [3] [7].

Sample Preparation:

Dilution: Dilute the nanoparticle suspension to a low concentration.
Grid Preparation: Apply a small volume (5-10 µL) of the diluted suspension onto a carbon-

coated copper TEM grid.
Staining (if needed): For polymeric nanoparticles with low electron density, use a negative

stain.
Drying: Allow the grid to air-dry completely.

Imaging:
Load the grid into the TEM microscope.

Image at various magnifications to capture a representative population of nanoparticles.
Size Analysis:

Use image analysis software to measure the diameter of at least 200 nanoparticles from
multiple images.

Calculate the average size and standard deviation to determine polydispersity [7].

Troubleshooting Common Issues

Here are answers to frequently asked questions that users might encounter.

Q: My DLS results show a much larger size than my TEM results. Why is this discrepancy happening?

A: This is expected. DLS measures the hydrodynamic diameter, which includes the core particle and any

solvent layer, polymers, or ions attached to its surface as it moves. TEM measures the physical, dry

dimensions of the nanoparticle's core under a vacuum. The difference between the two values can provide

insight into the thickness of the surface-bound layer [1] [2].

Q: My nanoparticle suspension is highly polydisperse. Which technique is most suitable? A: For

polydisperse samples, techniques that analyze particles on an individual basis are preferred over ensemble

methods like DLS.
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Nanoparticle Tracking Analysis (NTA) is highly effective as it visualizes and sizes each particle

separately, providing a high-resolution size distribution [3] [1].
TEM with sufficient particle counting also provides an accurate number-based size distribution,

revealing the population of smaller and larger particles that might be obscured in a DLS intensity plot
[7].

Q: How does nanoparticle size and polydispersity affect downstream applications like membrane

filtration? A: Size and polydispersity significantly impact filtration performance and fouling. Studies on

silica nanoparticles show:

Larger nanoparticles cause faster pore blockage and cake formation.

Polydisperse mixtures can lead to the formation of denser filtration cakes, as smaller particles may
fill the voids between larger ones. This increases hydraulic resistance and can severely reduce flux

through the membrane [7].

Nanoparticle Characterization Workflow

The diagram below outlines a logical workflow for characterizing nanoparticle size, integrating the

techniques discussed above.
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Nanoparticle Suspension

Sample Preparation
(Dilution in appropriate solvent)

DLS Measurement

Analyze Size Distribution
and Polydispersity Index (PDI)

Is the sample monodisperse?

Use Single-Particle Techniques:
NTA or TEM

No

Report Hydrodynamic Size (DLS/NTA)
and Physical Size (TEM)

Yes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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